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Compound of Interest

Compound Name: Aluminum triphosphate dihydrate

Cat. No.: B579274 Get Quote

CAS Number: 17375-35-8

This technical guide provides a comprehensive overview of Aluminum Triphosphate
Dihydrate, focusing on its chemical and physical properties. While direct applications in drug

development are not extensively documented in publicly available literature, this guide

addresses related compounds, such as aluminum phosphate, which are widely used as

vaccine adjuvants.

Chemical and Physical Properties
Aluminum Triphosphate Dihydrate is a white, microcrystalline powder.[1] It is characterized

by its low toxicity and non-irritating nature.[2] Key quantitative data for this compound are

summarized in the table below.
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Property Value Source

Molecular Formula AlH₆O₁₂P₃ [1][3][4]

Molecular Weight 317.94 g/mol [3][4]

Density 2.31 g/cm³ [1]

Solubility
Insoluble in water, slightly

soluble in alcohol.[1]

Physical State

White microcrystalline powder,

orthorhombic crystal structure.

[1]

Synonyms

Aluminium dihydrogen

tripolyphosphate,

Monoaluminum triphosphate

dihydrate (AlH₂P₃O₁₀·2H₂O),

Triphosphoric acid, aluminum

salt (1:1), dihydrate.[3][5]

Applications and Biological Interactions
While specific experimental protocols for Aluminum Triphosphate Dihydrate in drug

development are not readily available, the closely related aluminum phosphate is extensively

used as an adjuvant in vaccines to enhance the immune response.[5][6] Adjuvants help to

stimulate a stronger and more prolonged immune reaction to the vaccine's antigen.[7] The

mechanism of action for aluminum-based adjuvants is thought to involve the formation of a

"depot" at the injection site, which slowly releases the antigen, thereby prolonging its interaction

with the immune system.[8]

Research on the biological effects of aluminum has shown that it can interact with cellular

signaling pathways. Specifically, aluminum ions have been found to inhibit the inositol 1,4,5-

trisphosphate (InsP₃) signal transduction pathway.[2][9] This pathway is crucial for regulating

intracellular calcium levels, which are vital for a multitude of cellular processes.

Experimental Protocols
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Detailed experimental protocols involving the direct use of Aluminum Triphosphate Dihydrate
in biological research are scarce in the available literature. However, a general method for its

synthesis is described below.

Synthesis of Aluminum Triphosphate Dihydrate
A common synthesis method involves the reaction of an aluminum salt with a phosphate

source in an aqueous solution. This leads to the formation of an Aluminum Triphosphate

precipitate, which is then filtered, washed, and dried to yield the pure compound.[10]

A more specific laboratory-scale preparation involves the following steps:

An alumina method involves mixing α-alumina and phosphoric acid in a molar ratio of 0.5 to

0.2.[8]

The mixture is gently heated to dehydrate it, forming an initial product.[8]

This product is then heated in an electric furnace at 300 to 350 °C in an atmosphere with

high water vapor pressure to induce polymerization, resulting in the formation of aluminum

dihydrogen tripolyphosphate.[8]

The final product is obtained after cooling.[8]

Visualizing Related Biological Pathways and
Workflows
To illustrate the concepts discussed, the following diagrams are provided.
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Synthesis of Aluminum Triphosphate Dihydrate
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Caption: A simplified workflow for the synthesis of Aluminum Triphosphate Dihydrate.
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Mechanism of Aluminum Phosphate as a Vaccine Adjuvant
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Caption: The proposed "depot" mechanism of aluminum phosphate as a vaccine adjuvant.
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Inhibition of InsP₃ Signaling by Aluminum
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Caption: The inhibitory effect of aluminum on the Phospholipase C (PLC) step of the InsP₃

signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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